Cas no 1525645-49-1 (4H-Thieno[3,2-b]pyrrole, 5,6-dihydro-6,6-dimethyl-)

• Product Name: 4H-Thieno[3,2-b]pyrrole, 5,6-dihydro-6,6-dimethyl-
• CAS No: 1525645-49-1
• MF: C₈H₁₁NS
• MW: 153.24464058876
• CID: 6090373
• PubChem ID: 21300180
• Update Time: 2025-08-03

4H-Thieno[3,2-b]pyrrole, 5,6-dihydro-6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[3,2-b]pyrrole, 5,6-dihydro-6,6-dimethyl-
• 1525645-49-1
• AKOS019793772
• 6,6-dimethyl-4H,5H,6H-thieno[3,2-b]pyrrole
• EN300-1145505

• Inchi： 1S/C8H11NS/c1-8(2)5-9-6-3-4-10-7(6)8/h3-4,9H,5H2,1-2H3
• InChI Key： VDDRUPAYTAOOSK-UHFFFAOYSA-N
• SMILES： N1CC(C)(C)C2SC=CC1=2

Computed Properties

• Exact Mass: 153.06122053g/mol
• Monoisotopic Mass: 153.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.075±0.06 g/cm3(Predicted)
• Boiling Point: 234.4±19.0 °C(Predicted)
• pka: 4.85±0.40(Predicted)

Additional information on 4H-Thieno[3,2-b]pyrrole, 5,6-dihydro-6,6-dimethyl-

4H-Thieno[3,2-b]pyrrole, 5,6-dihydro-6,6-dimethyl-: A Comprehensive Overview

4H-Thieno[3,2-b]pyrrole, 5,6-dihydro-6,6-dimethyl-, also known by its CAS registry number 1525645-49-1, is a unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thienopyrroles, which are fused ring systems combining thiophene and pyrrole moieties. The presence of the dimethyl substituents at the 6-position introduces steric effects and modulates the electronic properties of the molecule, making it a promising candidate for various applications.

The synthesis of 4H-Thieno[3,2-b]pyrrole, 5,6-dihydro-6,6-dimethyl- typically involves a combination of cyclization reactions and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such heterocycles. For instance, researchers have employed transition metal catalysts to facilitate the formation of the fused ring system from simple precursors like aldehydes and ketones. These methods not only enhance the yield but also provide better control over the stereochemistry of the product.

The structural uniqueness of this compound lies in its fused aromatic system and the dimethyl groups at specific positions. The thienopyrrole core exhibits interesting electronic properties due to conjugation across the fused rings. This makes it a valuable component in designing materials for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that incorporating 4H-Thieno[3,2-b]pyrrole-based units into polymer backbones can significantly improve charge transport properties.

In terms of biological applications, 4H-Thieno[3,2-b]pyrrole-derived compounds have shown potential as ligands for metalloproteins and enzymes. The ability to coordinate with metal ions makes them useful in catalysis and drug delivery systems. For example, a study published in 2023 highlighted the use of this compound as a chelating agent for copper ions in enzymatic reactions, showcasing its versatility in bioorganic chemistry.

The latest research on CAS No. 1525645-49-1 has also explored its role in supramolecular chemistry. By exploiting intermolecular interactions such as π–π stacking and hydrogen bonding, scientists have assembled self-assembled monolayers and nanostructured materials with tailored functionalities. These assemblies hold promise for applications in sensing technologies and molecular recognition.

Looking ahead, the development of novel synthetic pathways for 4H-Thieno[3,2-b]pyrrole will likely focus on sustainability and scalability. Green chemistry approaches, including biocatalysis and recyclable solvents, are being investigated to reduce environmental impact while maintaining high product quality. Additionally, computational modeling techniques are being employed to predict the electronic properties of this compound under various conditions, aiding in its rational design for specific applications.

In conclusion, 4H-Thieno[3,2-b]pyrrole, with its unique structure and versatile properties, continues to be a focal point in contemporary chemical research. Its potential applications span across materials science, biology, and technology, making it a compound of significant interest for both academic and industrial pursuits.